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Compound of Interest

Compound Name: Isophorone

Cat. No.: B1672270 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Identification
Isophorone, an α,β-unsaturated cyclic ketone, is a versatile chemical intermediate and solvent

with significant applications across various scientific and industrial domains.[1] It is a colorless

to yellowish liquid with a characteristic peppermint-like odor.[1]

IUPAC Name: 3,5,5-Trimethylcyclohex-2-en-1-one[1]

CAS Number: 78-59-1[2][3]

Physicochemical Data
The following table summarizes the key quantitative properties of isophorone.
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Property Value Reference

Molecular Formula C₉H₁₄O [3][4][5]

Molecular Weight 138.21 g/mol [3][4][5]

Boiling Point 213-214 °C [6]

Melting Point -8 °C [6][7]

Density 0.923 g/mL at 25 °C [6]

Vapor Pressure 0.2 mmHg at 20 °C [6]

Refractive Index n20/D 1.476 [6]

Water Solubility 12 g/L [6]

LogP 1.67-1.7 at 20°C [6]

Autoignition Temperature 864 °F (462 °C) [8]

Explosive Limits 0.8-3.8% (V) [6]

Synthesis and Experimental Protocol
Isophorone is primarily produced on an industrial scale through the base-catalyzed self-

condensation of acetone.[9][10][11][12] This reaction involves a complex network of steps,

including the formation of several intermediates.[9][10][11][12]

General Experimental Protocol for Isophorone Synthesis
The liquid-phase synthesis of isophorone from acetone is a well-established method.[9]

Materials:

Acetone

Aqueous Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH) solution (catalyst)

Reaction vessel equipped with a stirrer, condenser, and temperature control
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Distillation apparatus

Procedure:

Acetone is fed into a reaction vessel.

An aqueous solution of a base catalyst, such as potassium hydroxide, is added to the

acetone.

The mixture is heated under pressure to promote the aldol condensation reaction. Key

intermediates formed during this process include diacetone alcohol, mesityl oxide, and 3-

hydroxy-3,5,5-trimethylcyclohexan-1-one.[1]

The reaction is a complex equilibrium, and reaction conditions (temperature, pressure,

catalyst concentration) are optimized to favor the formation of isophorone.

Following the reaction, the catalyst is neutralized.

The product mixture is then subjected to fractional distillation to separate isophorone from

unreacted acetone, water, and byproducts. A side product of this synthesis is beta-

isophorone, where the C=C group is not conjugated with the ketone.[1]

Applications in Research and Drug Development
Isophorone serves as a crucial building block and solvent in various applications relevant to

the scientific and pharmaceutical fields.

Chemical Synthesis: Isophorone is a precursor for a wide range of valuable compounds.[9]

Its derivatives are used in the synthesis of specialty polyamides and polyurethanes.[1] For

instance, hydrogenation of isophorone yields 3,3,5-trimethylcyclohexanol, which is a

precursor for sunscreens and has been used in the synthesis of vasodilator drugs.[1][9]

Drug Delivery: Isophorone diisocyanate (IPDI), a derivative of isophorone, has been

investigated for crosslinking gelatin to create carriers for controlled drug release.[13] This

modification alters the solubility and swelling characteristics of gelatin, making it a potential

vehicle for delivering therapeutic agents.[13]
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Biocatalysis: Engineered enzymes have been shown to regio- and stereo-selectively

hydroxylate isophorone to (R)-4-hydroxyisophorone, a synthetic intermediate for pigments

and drug molecules.[14]

Solvent Applications: Due to its high boiling point and excellent solvency for a wide range of

polymers and resins, isophorone is used in coatings, inks, and adhesives.[5][15] This

property can be relevant in the formulation of various research and pharmaceutical

preparations.

Signaling Pathways and Logical Relationships
The synthesis of isophorone from acetone can be visualized as a multi-step chemical

transformation. The following diagram illustrates this process.

Acetone Diacetone AlcoholAldol Addition Mesityl OxideDehydration 3-Hydroxy-3,5,5-trimethyl-
cyclohexan-1-one

Michael Addition Isophorone

Intramolecular Aldol
Condensation & Dehydration

Click to download full resolution via product page

Caption: Synthesis pathway of Isophorone from Acetone.

Safety and Toxicology
Isophorone is considered a hazardous substance and should be handled with appropriate

safety precautions.

Exposure Routes: Inhalation and skin contact are primary routes of exposure.[16]

Acute Effects: Short-term exposure can cause irritation to the eyes, nose, and throat.[4]

Higher concentrations can lead to dizziness, fatigue, and nausea.[4][16]

Chronic Effects: Long-term exposure may cause central nervous system effects, including

dizziness and depression.[4]

Carcinogenicity: The U.S. Environmental Protection Agency (EPA) has classified

isophorone as a Group C, possible human carcinogen, based on animal studies.[4] It is
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suspected of causing cancer.[8][17]

Handling Precautions: Use in a well-ventilated area and wear appropriate personal protective

equipment, including gloves and eye protection.[17]

Disclaimer: This document is intended for informational purposes for a technical audience and

is not a substitute for a comprehensive safety data sheet (SDS). Always consult the relevant

SDS before handling isophorone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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